Cas no 879441-68-6 (8-(3,4-dimethylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(3,4-dimethylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 879441-68-6
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 6100834
• PubChem ID: 4895907
• Update Time: 2025-07-15

8-(3,4-dimethylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(3,4-dimethylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 1-(3,4-Dimethyl-phenyl)-2,3,7-trimethyl-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(3,4-dimethylphenyl)-1,6,7-trimethyl- (9CI)
• 879441-68-6
• F3235-1440
• AKOS005502376
• Z237526982
• 6-(3,4-dimethylphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• AKOS001368131

• Inchi： 1S/C18H19N5O2/c1-9-6-7-13(8-10(9)2)22-11(3)12(4)23-14-15(19-17(22)23)21(5)18(25)20-16(14)24/h6-8H,1-5H3,(H,20,24,25)
• InChI Key： OTUOLOVRKIVOFP-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3=CC=C(C)C(C)=C3)C1=NC1=C2C(=O)NC(=O)N1C

Computed Properties

• Exact Mass: 337.15387487g/mol
• Monoisotopic Mass: 337.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 9.39±0.20(Predicted)

Additional information on 8-(3,4-dimethylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Professional Introduction to Compound with CAS No. 879441-68-6 and Product Name: 8-(3,4-dimethylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

The compound identified by the CAS number 879441-68-6 and the product name 8-(3,4-dimethylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural complexity. The imidazopyrimidinone core of this compound is particularly intriguing, as it combines elements from two distinct heterocyclic systems—imidazole and pyrimidine—thereby creating a versatile scaffold for drug discovery.

Recent studies in medicinal chemistry have highlighted the importance of imidazopyrimidinone derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 8-(3,4-dimethylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, such as the presence of dimethylphenyl and trimethyl substituents on the imidazopyrimidinone ring system, contribute to its unique chemical properties and biological relevance.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of methyl groups at specific positions on the imidazopyrimidinone core enhances its lipophilicity and binding affinity to biological targets. This modification is critical for improving pharmacokinetic profiles and therapeutic efficacy. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling techniques, have been employed to construct the complex framework of this molecule efficiently.

In the realm of drug discovery, 8-(3,4-dimethylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has shown promise in preclinical studies as a potential lead compound for treating various diseases. Its ability to interact with multiple biological pathways makes it an attractive candidate for further investigation. Researchers have explored its mechanism of action by studying its interactions with enzymes and receptors involved in disease processes. The dimethylphenyl moiety has been found to play a crucial role in modulating receptor binding affinity and pharmacological activity.

One of the most compelling aspects of this compound is its structural versatility. By modifying different substituents on the imidazopyrimidinone core or introducing additional functional groups at strategic positions, 8-(3, 4-dimethylphenyl)- 1, 6, 7-trimethyl- 1 H, 2 H, 3 H, 4 H, 8 H-imidazo1, 2-gpurine- 2, 4-dione can be tailored to enhance specific biological activities. This adaptability makes it a valuable scaffold for designing novel drug candidates with improved therapeutic profiles.

The pharmacological evaluation of 8-(3, 4-dimethylphenyl)- 1, 6, 7-trimethyl- 1 H, 2 H, 3 H, 4 H, 8 H-imidazo1, 2-gpurine- 2, 4-dione has revealed several interesting findings. In vitro assays have demonstrated its efficacy against various disease-related targets such as kinases and transcription factors. The compound's ability to inhibit the activity of these targets suggests its potential as an antitumor agent or a therapeutic modulator for inflammatory diseases. Additionally， preliminary in vivo studies have shown promising results in animal models， indicating its safety profile and biological activity in living organisms.

The development of this compound aligns with current trends in pharmaceutical research， which emphasize the design and synthesis of highly functionalized heterocyclic molecules with enhanced biological activity。 The imidazopyrimidinone scaffold， as exemplified by 8-(3, 4-dimethylphenyl)- 1, 6, 7-trimethyl- 1 H, 2 H, 3 H,